dimethyl 5-{[(1-oxo-4-phenyl-5,6,7,8-tetrahydrophthalazin-2(1H)-yl)acetyl]amino}isophthalate

• Molecular Formula: C26H25N3O6
• Molecular Weight: 475.5 g/mol
• IUPAC Name: dimethyl 5-[[2-(1-oxo-4-phenyl-5,6,7,8-tetrahydrophthalazin-2-yl)acetyl]amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C26H25N3O6/c1-34-25(32)17-12-18(26(33)35-2)14-19(13-17)27-22(30)15-29-24(31)21-11-7-6-10-20(21)23(28-29)16-8-4-3-5-9-16/h3-5,8-9,12-14H,6-7,10-11,15H2,1-2H3,(H,27,30)
• InChI Key: QAQBZMBWFVUDHV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)CN2C(=O)C3=C(CCCC3)C(=N2)C4=CC=CC=C4)C(=O)OC

Description

1,3-DIMETHYL 5-[2-(1-OXO-4-PHENYL-1,2,5,6,7,8-HEXAHYDROPHTHALAZIN-2-YL)ACETAMIDO]BENZENE-1,3-DICARBOXYLATE is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

The synthesis of 1,3-DIMETHYL 5-[2-(1-OXO-4-PHENYL-1,2,5,6,7,8-HEXAHYDROPHTHALAZIN-2-YL)ACETAMIDO]BENZENE-1,3-DICARBOXYLATE involves multiple steps. The synthetic route typically starts with the preparation of the core structure, followed by the introduction of various functional groups under specific reaction conditions. Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1,3-DIMETHYL 5-[2-(1-OXO-4-PHENYL-1,2,5,6,7,8-HEXAHYDROPHTHALAZIN-2-YL)ACETAMIDO]BENZENE-1,3-DICARBOXYLATE has been studied for its potential applications in various scientific fields. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it has shown potential as a therapeutic agent due to its unique structure and reactivity.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the application, but it generally involves binding to specific receptors or enzymes, leading to a biological response.

Comparison with Similar Compounds

1,3-DIMETHYL 5-[2-(1-OXO-4-PHENYL-1,2,5,6,7,8-HEXAHYDROPHTHALAZIN-2-YL)ACETAMIDO]BENZENE-1,3-DICARBOXYLATE can be compared with other similar compounds to highlight its uniqueness Similar compounds include those with similar core structures or functional groups